1-[4-(2-Chlorophenyl)sulfonylpiperazin-1-yl]prop-2-en-1-one
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Description
1-[4-(2-Chlorophenyl)sulfonylpiperazin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C13H15ClN2O3S and its molecular weight is 314.78. The purity is usually 95%.
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Scientific Research Applications
Antiviral Activity
Compounds similar to 1-[4-(2-Chlorophenyl)sulfonylpiperazin-1-yl]prop-2-en-1-one, such as 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, have been synthesized and tested for antiviral properties. Some of these compounds exhibited anti-tobacco mosaic virus activity, indicating potential applications in antiviral research (Chen et al., 2010).
Thromboxane Receptor Antagonism
Research on similar sulfonyl compounds, such as 8-[[(4-chlorophenyl)sulfonyl]amino]-4-(3-pyridinylalkyl)octanoic acid, has shown their potential as thromboxane receptor antagonists and thromboxane synthase inhibitors. This implies possible applications in the treatment of cardiovascular diseases (Bhagwat et al., 1993).
Factor Xa Inhibition
Compounds containing a central sulfonylpiperazinone scaffold, similar to the chemical , have been studied for their potential as non-peptide inhibitors of human factor Xa, an important target in anticoagulant therapy (Maignan et al., 2003).
Antioxidant and Cytotoxic Agents
Chrysin-based sulfonylpiperazines have been synthesized and shown to possess both antioxidant and cytotoxic properties. This suggests potential applications in cancer treatment and as antioxidants (Patel et al., 2019).
CB1 Receptor Antagonism
Benzhydrylpiperazine derivatives containing sulfonamide structures have shown promise as potent and selective hCB1 inverse agonists. This indicates potential applications in the treatment of obesity and metabolic disorders (Gao et al., 2011).
Fuel-Cell Applications
Sulfonated poly(arylene ether sulfone)s block copolymers with fluorenyl groups, similar in structure to sulfonylpiperazines, have been explored for their application in fuel cells. This suggests potential use in energy-related technologies (Bae et al., 2009).
Properties
IUPAC Name |
1-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN2O3S/c1-2-13(17)15-7-9-16(10-8-15)20(18,19)12-6-4-3-5-11(12)14/h2-6H,1,7-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAJHOVIUUFXLDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.